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Compound of Interest

Compound Name: Cyclooctanecarbaldehyde

Cat. No.: B1346818

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclooctanecarbaldehyde, a key organic intermediate, possesses a unique eight-membered
carbocyclic ring attached to a formyl group. This structure imparts specific physical and
chemical characteristics that are of significant interest in the fields of organic synthesis,
medicinal chemistry, and materials science. Its utility as a building block for more complex
molecules necessitates a thorough understanding of its properties and reactivity. This technical
guide provides a comprehensive overview of the physical, chemical, and spectroscopic
properties of cyclooctanecarbaldehyde, along with information on its synthesis and safe
handling.

Core Physical and Chemical Properties

A summary of the key physical and chemical identifiers for cyclooctanecarbaldehyde is
provided below.
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Property Value Source

Molecular Formula C9H160 PubChem[1]

Molecular Weight 140.22 g/mol PubChem[1]

IUPAC Name cyclooctanecarbaldehyde PubChem[1]

CAS Number 6688-11-5 PubChem[1]
InChl=1S/C9H160/c10-8-9-6-

InChl PubChem[1]
4-2-1-3-5-7-9/h8-9H,1-7H2
IGGUWVNICWZJIQU-

InChiKey PubChem[1]
UHFFFAOYSA-N

SMILES Ci1ccce(ceene=0 PubChem[1]
Cyclooctanecarboxaldehyde,

Synonyms PubChem[1]

Formylcyclooctane

Quantitative Physical Data

While comprehensive experimental data for all physical properties of

cyclooctanecarbaldehyde are not readily available in the public domain, the following table

summarizes the available computed and limited experimental data. It is important to note that

computed values are estimations and may differ from experimental findings.

Property Value Source & Notes
Boiling Point Not available
Melting Point Not available
Density Not available
Refractive Index Not available

Based on the general solubility

Expected to be soluble in

Solubility ) of aldehydes with similar
many organic solvents.
structures.[2]
XLogP3 29 Computed by PubChem[1]
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Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of
cyclooctanecarbaldehyde.

NMR Spectroscopy

e H NMR: Spectral data is available from sources such as the Sigma-Aldrich collection.[1]

e 13C NMR: Spectral data is available from sources such as the Sigma-Aldrich collection.[1]

Infrared (IR) Spectroscopy

o FTIR: Spectral data is available, with spectra recorded using a Bruker IFS 85 instrument.[1]

Mass Spectrometry

o GC-MS: Mass spectrometry data is available through the NIST Mass Spectrometry Data
Center.[1]

Chemical Properties and Reactivity

Cyclooctanecarbaldehyde exhibits reactivity typical of an aldehyde, primarily centered around
the electrophilic carbonyl carbon and the adjacent acidic a-hydrogen.

Oxidation

The aldehyde functional group can be readily oxidized to the corresponding carboxylic acid,
cyclooctanecarboxylic acid, using common oxidizing agents such as potassium permanganate
(KMnOa) or chromic acid (H2CrOa).

Reduction

The carbonyl group can be reduced to a primary alcohol, cyclooctylmethanol. Common
reducing agents for this transformation include sodium borohydride (NaBH4) and lithium
aluminum hydride (LiAIHa4).

Nucleophilic Addition Reactions
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The electrophilic carbonyl carbon is susceptible to attack by various nucleophiles. These
reactions are fundamental to the construction of more complex molecular architectures.
Examples include:

o Grignard Reactions: Reaction with Grignard reagents (R-MgX) results in the formation of
secondary alcohols.

o Wittig Reaction: Reaction with phosphorus ylides (Wittig reagents) allows for the conversion
of the carbonyl group into an alkene.

e Cyanohydrin Formation: Addition of hydrogen cyanide (HCN) or a cyanide salt in the
presence of acid yields a cyanohydrin.

Synthesis of Cyclooctanecarbaldehyde

While specific, detailed experimental protocols for the synthesis of cyclooctanecarbaldehyde
are not extensively documented in readily accessible literature, general methods for the
synthesis of cycloalkanecarboxaldehydes can be applied. One common approach is the
oxidation of the corresponding primary alcohol, cyclooctylmethanol, using mild oxidizing agents
like pyridinium chlorochromate (PCC) or Swern oxidation conditions to prevent over-oxidation
to the carboxylic acid.

Another potential route is the hydroformylation of cyclooctene, which involves the addition of a
formyl group and a hydrogen atom across the double bond. This reaction is typically catalyzed
by transition metal complexes, such as those containing rhodium or cobalt.[3]

Safety and Handling

Cyclooctanecarbaldehyde is classified as a flammable liquid and vapor and causes skin and
serious eye irritation. It may also cause respiratory irritation.[1]

Precautionary Measures:

o Handling: Use in a well-ventilated area. Avoid breathing vapors or mist. Avoid contact with
skin, eyes, and clothing. Use non-sparking tools and take precautionary measures against
static discharge.
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o Storage: Keep container tightly closed in a dry, cool, and well-ventilated place. Keep away
from heat, sparks, and open flame.

e Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and
eye/face protection.

Conclusion

Cyclooctanecarbaldehyde is a valuable chemical intermediate with a range of potential
applications in organic synthesis. While there is a need for more comprehensive experimental
data on its physical properties, its chemical reactivity is well-understood based on the principles
of aldehyde chemistry. Researchers and professionals working with this compound should
adhere to strict safety protocols due to its hazardous nature. Further research into its synthesis
and reactions will undoubtedly expand its utility in the development of novel molecules and
materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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